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Executive Summary

Chromium arsenide (CrAs) has garnered significant scientific interest due to the intricate
interplay between its crystal structure, complex magnetism, and pressure-induced
superconductivity.[1][2] This document provides a comprehensive technical overview of the
non-symmorphic crystal structure of CrAs. It details the crystallographic parameters, the
influence of temperature and pressure on the structure, and the experimental methodologies
employed for its characterization. A key focus is the relationship between the material's non-
symmorphic nature and its unique physical properties, offering insights for researchers in
condensed matter physics and materials science.

Introduction to CrAs and Non-symmorphic
Structures

Chromium arsenide (CrAs) crystallizes in an orthorhombic MnP-type structure at ambient
conditions, which is a distorted version of the hexagonal NiAs-type structure.[3][4] The crystal
structure of CrAs is described by the space group Pnma (No. 62), a non-symmorphic space

group.[3][5]
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A non-symmorphic crystal structure is characterized by the presence of symmetry operations
that involve fractional lattice translations, such as glide planes and screw axes, which cannot
be eliminated by a shift of the origin.[6] These non-symmorphic symmetries have a profound
impact on the electronic band structure, often enforcing band crossings and creating unique
topological states of matter.[5][6] In CrAs, the Pnma space group's non-symmorphic nature is
fundamentally linked to its electronic and magnetic properties, including the emergence of
unconventional superconductivity under pressure.[3][5]

At approximately 267 K, CrAs undergoes a first-order, isosymmetrical magnetostructural phase
transition from a high-temperature paramagnetic state to a low-temperature helimagnetic state.
[3][7] This transition is notable as it occurs without a change in the Pnma space group
symmetry but involves abrupt changes in the lattice parameters.[3][8] Furthermore, the
application of hydrostatic pressure suppresses this magnetic order and induces a
superconducting state, making CrAs a model system for studying the coexistence of
helimagnetism and superconductivity.[1][8]

Crystallographic Data of CrAs

The structure of CrAs has been precisely determined through single-crystal X-ray and neutron
diffraction experiments.[3][8][9]

Crystal System and Space Group

e Crystal System: Orthorhombic

e Structure Type: MnP-type (distorted NiAs-type)[3]
e Space Group:Pnma (No. 62)[3]

e Point Group: 2/m 2/m 2/m (mmm)

o Non-symmorphic Elements: The Pnma space group includes a diagonal glide plane 'n’
perpendicular to the b-axis, a mirror glide plane 'm' perpendicular to the c-axis, and an axial
glide plane 'a’ perpendicular to the a-axis.[5]

Lattice Parameters
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The unit cell parameters of CrAs are highly sensitive to temperature and pressure. The
magnetostructural transition at TN = 267 K is accompanied by a significant, abrupt change in
the lattice constants.[3][8]

Condition a(A) b (A) c (A) Volume (A®) Reference
Room

5.647 (3) 3.467 (2) 6.200 (3) 121.4 (1) [3]
Temperature
Room

5.649 3.463 6.2084 121.4 [4]
Temperature
400 K
(Paramagneti  5.6596 (2) 3.4800 (1) 6.2115 (2) 122.313 (7) [8]
c)
35K
(Helimagnetic  5.6176 (2) 3.5936 (1) 6.1830 (2) 124.873 (7) [8]
)
0.65 GPa

5.602 (5) 3.425 (3) 6.136 (5) 117.8 (2) [10]
(Room Temp)

Atomic Coordinates and Interatomic Distances

In the MnP-type structure, both Cr and As atoms occupy the Wyckoff position 4c. The Cr atoms
are coordinated by six As atoms, forming distorted [CrAss] octahedra, while As atoms are
coordinated by six Cr atoms in the form of distorted [AsCrs] trigonal prisms.[3]

A notable feature of the CrAs structure is the anomalous behavior of one particular Cr-Cr
distance, which remains nearly constant with changes in temperature and pressure in the
paramagnetic phase.[3][8] This suggests strong Cr-Cr interactions play a crucial role in the
material's properties.
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. Distance at Distance at 35 Anomalous
Atomic Bond . Reference
300 K (A) K (R) Behavior
Contracts
Cr-Cr (short) 2.8718 (4) 2.7661 (4) significantly on [8]
cooling
Cr-Cr Nearly constant
3.0645 (6) 3.0645 (6) [8]
(anomalous) across TN

Slight increase
Cr-As (avg) ~2.56 ~2.57 ) [3]
on cooling

Experimental Methodologies

The synthesis of high-quality samples and their characterization under various conditions are
critical for understanding the properties of CrAs.

Single Crystal Synthesis

e Sn-Flux Method: High-purity Cr and As powders are mixed with an excess of Sn in an
evacuated quartz tube. The mixture is heated to a high temperature (e.g., 1150 °C), held for
an extended period, and then slowly cooled to allow crystal growth. The Sn flux is
subsequently removed by dissolving it in hydrochloric acid. This method typically yields
small, needle-like single crystals.[3]

e Chemical Vapor Transport (CVT): Polycrystalline CrAs powder is sealed in an evacuated
quartz ampoule with a transport agent, typically iodine (I2). A temperature gradient is
established along the ampoule (e.g., 1050 °C to 950 °C). The CrAs reacts with iodine to form
a gaseous species that diffuses to the cooler end of the ampoule, where it decomposes and
deposits as single crystals. The CVT method can produce significantly larger crystals than
the flux method, with dimensions on the order of millimeters.[11][12]
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Diagram 1: Experimental workflow for CrAs synthesis and characterization.

Structural Characterization

e Synchrotron X-ray Diffraction (XRD): This technique is used for precise determination of the
crystal structure, lattice parameters, and atomic positions.[3] Single-crystal samples are
mounted in a diffractometer, and measurements are performed as a function of temperature
(using cryostats) and pressure (using diamond anvil cells). The high brilliance of synchrotron
sources allows for the study of very small samples under extreme conditions.[3][7]

o Neutron Diffraction: Due to the neutron's magnetic moment, this technique is uniquely
sensitive to magnetic structures.[13] Neutron powder and single-crystal diffraction
experiments are essential for determining the helimagnetic structure of CrAs below TN and
tracking its evolution under pressure.[9][10][14] Data refinement is often performed using the
Rietveld method to obtain detailed structural and magnetic parameters.[14]

Structural Phase Transitions and Properties

The interplay between the crystal structure, magnetism, and electronic properties in CrAs is
most evident in its response to temperature and pressure.

Temperature-Induced Magnetostructural Transition
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At TN = 267 K, CrAs undergoes a first-order phase transition from a Pauli paramagnetic state
to a double-helical antiferromagnetic state.[3] The magnetic moments of the Cr atoms align in
the ab-plane and propagate helically along the c-axis with an incommensurate wave vector.[3]
This magnetic ordering is coupled to a structural distortion, where the b-axis expands while the
a- and c-axes contract upon cooling through TN, although the Pnma space group symmetry is
preserved.[3][11] This isosymmetric transition can lead to significant microstructural changes,
such as twinning.[3][8]

Pressure-Induced Superconductivity

Applying hydrostatic pressure suppresses the helimagnetic ordering in CrAs.[2] The magnetic
transition temperature, TN, decreases with increasing pressure and is completely suppressed
above a critical pressure of approximately 0.7-1.0 GPa.[2][3] In the vicinity of this magnetic
quantum critical point, superconductivity emerges.[1] A dome-shaped superconducting region
appears in the pressure-temperature phase diagram, with a maximum critical temperature (Tc)
of about 2.2 K at around 1.0 GPa.[1][3] This proximity of magnetism and superconductivity
strongly suggests an unconventional pairing mechanism mediated by magnetic fluctuations.
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Diagram 2: Relationship between pressure, magnetism, and superconductivity in CrAs.

Role of the Non-symmorphic Structure

The non-symmorphic symmetries of the Pnma space group play a critical role in the electronic
properties of CrAs. In the absence of magnetism and spin-orbit coupling, these symmetries can
force electronic bands to be degenerate at the borders of the Brillouin zone, potentially leading
to the formation of semi-Dirac points.[5] These features in the electronic structure are closely
tied to the material's response to external stimuli. The strong hybridization between Cr d-
orbitals and As p-orbitals, combined with the constraints imposed by the non-symmorphic
symmetries, creates a complex electronic landscape that is highly sensitive to the subtle
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structural changes induced by pressure.[5][15] This sensitivity is believed to be a key ingredient
in the suppression of helimagnetism and the emergence of the unconventional
superconducting state.

Crystal Structure Hierarchy
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Diagram 3: Structural relationship from the parent NiAs-type to CrAs.

Conclusion

The non-symmorphic crystal structure of CrAs is central to its fascinating physical properties.
The orthorhombic Pnma space group, with its inherent glide planes, dictates the complex
interplay between the lattice, electronic, and magnetic degrees of freedom. Detailed
experimental studies using X-ray and neutron diffraction have provided a clear picture of its
magnetostructural phase transition and the pressure-induced evolution towards a
superconducting state. The sensitivity of the Cr-Cr and Cr-As bonding to external stimuli,
coupled with the constraints of the non-symmorphic symmetry, makes CrAs an exemplary
material for investigating the fundamental connections between crystal structure, magnetism,
and unconventional superconductivity. Future research combining high-pressure structural
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analysis with spectroscopic probes will be crucial for fully elucidating the pairing mechanism in
this remarkable compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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